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Compound of Interest

Compound Name: (S)-famoxadone

Cat. No.: B1204467 Get Quote

Essential Safety and Handling Guide for (S)-
famoxadone
This guide provides comprehensive safety and logistical information for the handling and

disposal of (S)-famoxadone, tailored for researchers, scientists, and professionals in drug

development. The following procedures are designed to ensure a safe laboratory environment

and minimize exposure risk.

Hazard Identification and Toxicology Summary
(S)-famoxadone is a fungicide that may cause damage to organs through prolonged or

repeated exposure and is very toxic to aquatic life with long-lasting effects.[1][2] It is crucial to

handle this compound with care to avoid adverse health effects.
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Metric Value Species

Acute Oral LD50 > 5000 mg/kg Rat

Acute Dermal LD50 > 2000 mg/kg Rabbit

Acute Inhalation LC50 > 5.3 mg/L Rat

Eye Irritation Mild Irritant

Skin Irritation Non-irritant to Mild Irritant

Skin Sensitization Not a sensitizer

This table summarizes key toxicological data for famoxadone. Data sourced from multiple

safety data sheets.

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory when handling (S)-famoxadone. The following

equipment should be used to prevent dermal, ocular, and respiratory exposure.
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PPE Component Specifications and Guidelines

Respiratory Protection

A NIOSH-approved respirator with a P1 or P95

filter is required to protect against inhalation of

dust or aerosols.[3] P1 filters are rated to

remove at least 80% of airborne particles, while

P95 filters remove at least 95%. For operations

that may generate fine dust or aerosols, a

higher level of protection may be warranted.

Ensure the respirator is properly fitted and a

seal check is performed before each use.

Eye and Face Protection

Chemical safety glasses with side shields are

the minimum requirement. For tasks with a

higher risk of splashing, such as preparing

solutions or handling larger quantities, chemical

splash goggles and a face shield should be

worn.

Hand Protection

Chemical-resistant gloves are essential. Nitrile

gloves with a minimum thickness of 15 mil (0.38

mm) are recommended for handling (S)-

famoxadone and its solutions.[4] Nitrile provides

good resistance against a broad range of

chemicals, including those commonly used as

solvents in pesticide formulations.[2][5][6] For

prolonged contact or when handling

concentrated forms, consider double-gloving or

using gloves with a longer breakthrough time.

Always inspect gloves for tears or punctures

before use and wash the exterior before

removal.

Protective Clothing A protective suit or a long-sleeved lab coat

should be worn to protect the skin.[3] For

significant handling operations, disposable

coveralls are recommended. Ensure that

sleeves are tucked into gloves and pant legs are
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worn outside of boots to prevent chemicals from

entering.

Footwear

Closed-toe shoes are mandatory in a laboratory

setting. When handling larger quantities of (S)-

famoxadone or in situations with a risk of spills,

chemical-resistant boots should be worn.

Operational Plan for Handling (S)-famoxadone
A systematic approach to handling (S)-famoxadone will minimize the risk of exposure and

contamination.

1. Preparation and Engineering Controls:

Work in a well-ventilated area, preferably within a certified chemical fume hood, especially

when handling the solid compound or preparing solutions.

Ensure that an eyewash station and safety shower are readily accessible.

Cover the work surface with absorbent, disposable bench paper.

2. Weighing and Solution Preparation:

When weighing the solid form of (S)-famoxadone, do so in a fume hood to avoid inhaling

any airborne particles.

Use appropriate tools (e.g., spatulas, weighing paper) that can be easily decontaminated or

disposed of.

When preparing solutions, add the solid (S)-famoxadone to the solvent slowly to avoid

splashing.

3. Post-Handling Decontamination:

Wipe down all work surfaces and equipment with a suitable decontaminating solution (e.g., a

10% bleach solution followed by a water rinse, or as determined by your institution's safety

protocols).
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Thoroughly wash hands and any exposed skin with soap and water after handling is

complete, even if gloves were worn.

Disposal Plan for (S)-famoxadone and Contaminated
Materials
Proper disposal of (S)-famoxadone and any contaminated materials is critical to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

Solid Waste: Collect unused (S)-famoxadone powder, contaminated bench paper, and

disposable PPE (gloves, coveralls) in a clearly labeled, sealed hazardous waste container.

Liquid Waste: Collect all solutions containing (S)-famoxadone in a designated, sealed, and

clearly labeled hazardous waste container. Do not pour any solutions down the drain.

Sharps: Any contaminated sharps (e.g., needles, pipette tips) must be disposed of in a

designated sharps container.

2. Container Decontamination:

For empty containers of (S)-famoxadone, a triple-rinse procedure should be followed before

disposal or recycling.[3][7][8]

Empty the container completely into the appropriate waste stream.

Fill the container approximately one-quarter full with a suitable solvent (e.g., the solvent

used for the solution, or as recommended by safety guidelines).

Securely cap the container and shake vigorously for at least 30 seconds.

Empty the rinsate into the designated liquid hazardous waste container.

Repeat the rinsing process two more times.

After the final rinse, puncture the container to prevent reuse and dispose of it according to

your institution's and local regulations.
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3. Disposal of Hazardous Waste:

All hazardous waste must be disposed of through your institution's environmental health and

safety (EHS) office or a licensed hazardous waste disposal contractor.

Ensure all waste containers are properly labeled with the contents and associated hazards.

Emergency Procedures
Inhalation: Move the individual to fresh air. If they are not breathing, give artificial respiration.

Seek immediate medical attention.

Skin Contact: Immediately wash the affected area with plenty of soap and water for at least

15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting unless directed to do so by medical personnel. Never

give anything by mouth to an unconscious person. Seek immediate medical attention.

Workflow for Safe Handling and Disposal of (S)-
famoxadone
Caption: This diagram outlines the procedural workflow for the safe handling and disposal of

(S)-famoxadone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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